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Compound of Interest

Compound Name: Disperse Blue 1

Cat. No.: B124965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 1, an anthraquinone-based dye, serves as a valuable reference standard in

various chromatographic applications due to its well-defined chemical and physical properties.

[1][2] Its primary applications include the analysis of textiles, plastics, hair dye formulations, and

environmental samples.[1][2] This document provides detailed application notes and protocols

for the use of Disperse Blue 1 as a reference standard, primarily focusing on High-

Performance Liquid Chromatography (HPLC).

Chemical and Physical Properties of Disperse Blue 1
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Property Value Reference

CAS Number 2475-45-8 [3]

Molecular Formula C₁₄H₁₂N₄O₂ [3]

Molecular Weight 268.27 g/mol [1][3]

Melting Point 332 °C [1][2]

λmax 607 nm [1]

Appearance
Blue-black microcrystalline

powder
[2]

Solubility
Sparingly soluble in 1 M

NH₄OH (10 mg/mL)
[1]

Chromatographic Applications
Disperse Blue 1 is frequently analyzed using reverse-phase HPLC with UV or mass

spectrometry detection.[4][5][6] It can be used for qualitative identification based on retention

time and for quantitative analysis to determine its concentration in various matrices. The

standardized methods allow for the detection and quantification of Disperse Blue 1, which is

crucial for quality control and safety assessment, especially considering its classification as a

potential carcinogen by the International Agency for Research on Cancer.[6]

Quantitative Data Summary
The following tables summarize key quantitative parameters from validated HPLC methods for

the analysis of Disperse Blue 1.

Method 1: HPLC-DAD for Workplace Air Monitoring[6]
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Parameter Value

Column Ultra C18 (250 mm x 4.6 mm ID, 5 µm)

Mobile Phase
Acetonitrile / 10 mmol/L Ammonium Acetate

(45/55, v/v)

Flow Rate 0.6 mL/min

Detection Wavelength 615 nm

Injection Volume 5 µL

Column Temperature 30°C

Linearity Range 2.4 - 48 µg/mL

Limit of Detection (LOD) 0.52 ng/mL

Limit of Quantification (LOQ) 1.6 ng/mL

Method 2: HPLC with UV and Mass Detection (DIN 54231)[5][7]

Parameter Value

System
ACQUITY Arc System with PDA and QDa Mass

Detector

Detection Limit (DIN 54231) 0.7 mg/L

Experimental Protocols
Below are detailed protocols for the preparation and analysis of Disperse Blue 1 using HPLC.

Protocol 1: Standard Solution Preparation

This protocol outlines the preparation of a stock and working standard solutions of Disperse
Blue 1.
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Standard Preparation Workflow

1. Accurately weigh Disperse Blue 1 standard

2. Dissolve in a suitable solvent (e.g., methanol) to create a stock solution

3. Sonicate if necessary to ensure complete dissolution

4. Perform serial dilutions of the stock solution to prepare working standards

5. Store solutions in amber vials at 4°C

Click to download full resolution via product page

Caption: Workflow for preparing Disperse Blue 1 standard solutions.

Protocol 2: HPLC-DAD Analysis of Disperse Blue 1

This protocol is based on the method for determining Disperse Blue 1 in workplace air

samples.[6]

Materials and Equipment:

Disperse Blue 1 reference standard

HPLC grade acetonitrile and methanol
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Ammonium acetate

Deionized water

HPLC system with a Diode Array Detector (DAD)

Ultra C18 column (250 mm x 4.6 mm ID, 5 µm) with a guard column

Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

Procedure:

Mobile Phase Preparation: Prepare a 10 mmol/L ammonium acetate solution in deionized

water. The mobile phase consists of a 45:55 (v/v) mixture of acetonitrile and the 10 mmol/L

ammonium acetate solution.

Standard Preparation: Prepare a stock solution of Disperse Blue 1 in methanol. From the

stock solution, prepare a series of working standards with concentrations ranging from 2.4 to

48 µg/mL by diluting with methanol.

Sample Preparation (Air Samples):

Draw a known volume of air through a cellulose filter.

Elute the Disperse Blue 1 from the filter with 3 mL of methanol using a mechanical shaker

for 30 minutes.

Filter the resulting solution through a 0.45 µm syringe filter prior to HPLC analysis.

Chromatographic Conditions:

Set the column temperature to 30°C.

Set the mobile phase flow rate to 0.6 mL/min.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b124965?utm_src=pdf-body
https://www.benchchem.com/product/b124965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Set the injection volume to 5 µL.

Set the DAD to acquire data at 615 nm.

Analysis:

Inject the prepared standards to generate a calibration curve.

Inject the prepared samples to determine the concentration of Disperse Blue 1.
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HPLC Analysis Workflow
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6. Inject Sample

7. Analyze Data & Quantify

End
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Caption: General workflow for HPLC analysis of Disperse Blue 1.

Logical Relationship for Method Selection
The choice of analytical method is dependent on the sample matrix and the required sensitivity.
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Method Selection Logic

Sample Matrix Complexity?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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